12-O-Benzoyl-dihydrosarcostin-3-O-3-O-methyl-6-deoxy-beta-D-allopyrano syl(1-4)-O-beta-D-oleandropyr
12-O-Benzoyl-dihydrosarcostin-3-O-3-O-methyl-6-deoxy-beta-D-allopyrano syl(1-4)-O-beta-D-oleandropyr
Brand Name:
Vulcanchem
CAS No.:
139953-35-8
VCID:
VC0151247
InChI:
InChI=1S/C49H76O17/c1-25-38(51)42(59-9)39(52)44(62-25)66-41-27(3)61-37(23-33(41)58-8)65-40-26(2)60-36(22-32(40)57-7)63-31-16-17-45(5)30(21-31)15-18-48(55)34(45)24-35(64-43(53)29-13-11-10-12-14-29)46(6)47(54,28(4)50)19-20-49(46,48)56/h10-14,25-28,30-42,44,50-52,54-56H,15-24H2,1-9H3
SMILES:
CC1C(C(C(C(O1)OC2C(OC(CC2OC)OC3C(OC(CC3OC)OC4CCC5(C(C4)CCC6(C5CC(C7(C6(CCC7(C(C)O)O)O)C)OC(=O)C8=CC=CC=C8)O)C)C)C)O)OC)O
Molecular Formula:
C49H76O17
Molecular Weight:
937.1 g/mol
12-O-Benzoyl-dihydrosarcostin-3-O-3-O-methyl-6-deoxy-beta-D-allopyrano syl(1-4)-O-beta-D-oleandropyr
CAS No.: 139953-35-8
Main Products
VCID: VC0151247
Molecular Formula: C49H76O17
Molecular Weight: 937.1 g/mol
| CAS No. | 139953-35-8 |
|---|---|
| Product Name | 12-O-Benzoyl-dihydrosarcostin-3-O-3-O-methyl-6-deoxy-beta-D-allopyrano syl(1-4)-O-beta-D-oleandropyr |
| Molecular Formula | C49H76O17 |
| Molecular Weight | 937.1 g/mol |
| IUPAC Name | [3-[5-[5-(3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl)oxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-8,14,17-trihydroxy-17-(1-hydroxyethyl)-10,13-dimethyl-1,2,3,4,5,6,7,9,11,12,15,16-dodecahydrocyclopenta[a]phenanthren-12-yl] benzoate |
| Standard InChI | InChI=1S/C49H76O17/c1-25-38(51)42(59-9)39(52)44(62-25)66-41-27(3)61-37(23-33(41)58-8)65-40-26(2)60-36(22-32(40)57-7)63-31-16-17-45(5)30(21-31)15-18-48(55)34(45)24-35(64-43(53)29-13-11-10-12-14-29)46(6)47(54,28(4)50)19-20-49(46,48)56/h10-14,25-28,30-42,44,50-52,54-56H,15-24H2,1-9H3 |
| Standard InChIKey | OVOSPCKCJQHZPN-UHFFFAOYSA-N |
| SMILES | CC1C(C(C(C(O1)OC2C(OC(CC2OC)OC3C(OC(CC3OC)OC4CCC5(C(C4)CCC6(C5CC(C7(C6(CCC7(C(C)O)O)O)C)OC(=O)C8=CC=CC=C8)O)C)C)C)O)OC)O |
| Canonical SMILES | CC1C(C(C(C(O1)OC2C(OC(CC2OC)OC3C(OC(CC3OC)OC4CCC5(C(C4)CCC6(C5CC(C7(C6(CCC7(C(C)O)O)O)C)OC(=O)C8=CC=CC=C8)O)C)C)C)O)OC)O |
| Synonyms | 12-O-benzoyl-dihydrosarcostin-3-O-3-O-methyl-6-deoxy-beta-D-allopyranosyl(1-4)-O-beta-D-oleandropyranosyl(1-4)-O-beta-D-cymaropyranoside marsdekoiside B |
| PubChem Compound | 3083306 |
| Last Modified | Nov 11 2021 |
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